Bismuth titanium oxide (Bi2Ti2O7)
Overview
Description
Bismuth titanium oxide (Bi2Ti2O7) is a solid inorganic compound of bismuth, titanium, and oxygen . It is known for its pyrochlore structure .
Synthesis Analysis
Bi2Ti2O7 can be synthesized through a solvothermal route . It can also be produced by heating a mixture of bismuth and titanium oxides .Molecular Structure Analysis
The structure of Bi2Ti2O7 is characterized by X-ray diffraction, N2 adsorption-desorption isotherms, transmission electron microscopy, and UV/visible diffuse reflectance spectroscopy . It has a pyrochlore structure .Chemical Reactions Analysis
Bi2Ti2O7 has been tested in photooxidation and photoreforming of glycerol under UV and visible light . It has also been employed as a photocatalyst to oxidize rhodamine B dyes (RhB) and reduce hexavalent chromium (Cr(VI)) .Physical And Chemical Properties Analysis
Bi2Ti2O7 is odorless and insoluble in water . It has a molar mass of 625.688 g·mol−1 .Scientific Research Applications
Synthesis and Structure :
- Bi2Ti2O7 can be synthesized using a co-precipitation route from solutions of titanium with aqueous bismuth nitrate. It crystallizes into a cubic pyrochlore phase, and its crystallization is very temperature sensitive. The pure phase can only be obtained within a few degrees of 470°C. Studies also revealed positional disorder in the bismuth site and in the O' oxide site both at ambient temperature and at 2K (Hector & Wiggin, 2004).
Photocatalytic Applications :
- A Bi2Ti2O7/TiO2/RGO composite was synthesized for photocatalytic degradation of ciprofloxacin under simulated sunlight. This composite exhibited significantly enhanced photocatalytic performance compared to individual components, reaching a degradation efficiency of 95% in 180 minutes (Li et al., 2020).
- Bismuth-doped titanium dioxide nanoparticles (Bi-TiO2 NPs) showed increased photocatalytic activity by varying the doping concentration. At certain calcination temperatures, the crystal structure of Bi2Ti2O7 is formed when bismuth doping concentration is high (Wu, Chang & Lin, 2017).
- Bi2Ti2O7 is also explored in the context of TiO2/Bi2O3 photocatalysts for water treatment. The photocatalytic activity of the heterojunction was determined from the degradation of Orange II under visible and UV light (Ayekoe, Robert & Goné, 2016).
Material Synthesis and Characterization :
- Research on atomic layer deposition of ferroelectric bismuth titanate Bi4Ti3O12 thin films revealed that bismuth titanate thin films can be prepared by this method, and these films postannealed at 750 °C crystallized to either pyrochlore Bi2Ti2O7-type structures or phase-pure Bi4Ti3O12 depending on the Bi/(Bi + Ti) ratio in the film (Vehkamäki et al., 2006).
Photocatalytic Hydrogen Production :
- Bismuth/titanium oxide (Bi3+/TiO2) composite nanofibers synthesized via electrospinning showed enhanced photocatalytic efficiency for concurrent production of clean water and H2 from glycerol under solar irradiation (Lee et al., 2021).
Surface Analysis :
- Surface analysis of bismuth titanate by Auger and X-ray photoelectron spectroscopy indicated that oxygen vacancies are preferentially sited in the vicinity of bismuth ions, and the variation in the valence state of titanium ions is also possible (Jovalekić, Zdujić & Atanasoska, 2009).
Mechanism of Action
Bismuth titanates exhibit electrooptical effect and photorefractive effect, that is, a reversible change in the refractive index under applied electric field or illumination, respectively . They have potential applications in reversible recording media for real-time holography or image processing applications .
Safety and Hazards
Future Directions
properties
IUPAC Name |
dibismuth;oxygen(2-);titanium(4+) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Bi.7O.2Ti/q2*+3;7*-2;2*+4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDESGIACEFVDCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Ti+4].[Bi+3].[Bi+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Bi2O7Ti2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
625.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bismuth titanium oxide (Bi2Ti2O7) | |
CAS RN |
11115-71-2, 12010-68-3, 12010-77-4, 12048-51-0 | |
Record name | Bismuth titanium oxide | |
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Record name | Bismuth titanium oxide (Bi2Ti3O9) | |
Source | ChemIDplus | |
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Record name | Bismuth titanium oxide (Bi4Ti3O12) | |
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Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bismuth titanium oxide (Bi2Ti2O7) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012048510 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bismuth titanium oxide | |
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Record name | Bismuth titanium oxide (Bi2Ti3O9) | |
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Record name | Bismuth titanium oxide (Bi2Ti2O7) | |
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Record name | Dibismuth trititanium nonaoxide | |
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Record name | Bismuth titanium oxide | |
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Record name | Dibismuth dititanium heptaoxide | |
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Record name | Tetrabismuth trititanium dodecaoxide | |
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